9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime

• IUPAC Name: N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-ylidene)hydroxylamine
• InChI: InChI=1S/C9H16N2O/c1-11-8-3-2-4-9(11)6-7(5-8)10-12/h8-9,12H,2-6H2,1H3
• InChI Key: PUMZOLVVVUXXHJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCCC1CC(=NO)C2
• Molecular Formula: C9H16N2O
• DSSTOX Substance ID: DTXSID30390461
• Molecular Weight: 168.24 g/mol
• CAS No.: 6164-67-6

Description

“9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime” is a chemical compound with the CAS Number: 6164-67-6 and a molecular weight of 168.24. It is an azabicycloalkane alkaloid that is 9-azabicyclo[3.3.1]nonane substituted by a methyl group at position 9 and an oxo group at position 3.

Molecular Structure Analysis

The linear formula of “this compound” is C9H16N2O. Unfortunately, the specific 3D structure is not provided in the available resources.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has shown that oximes and oxime ethers of 3-azabicycles exhibit significant in vitro antimicrobial activity against a range of pathogenic bacteria and fungi. Libraries of these compounds were synthesized, and their structure-activity relationships (SAR) were analyzed to identify lead molecules with promising antimicrobial properties (Parthiban et al., 2010). Additionally, novel oxime ethers of aza/diazabicycles were also found to exhibit antimicrobial activity, with certain compounds showing better efficacy than standard drugs (Paramasivam Parthiban et al., 2009).

Structural and Stereochemical Studies

The structural and conformational aspects of 3-azabicyclo[3.3.1]nonan-9-one oximes have been extensively studied. These compounds adopt specific conformations that are crucial for their biological activity. For example, a complete set of 1D and 2D NMR studies of variously substituted 3-azabicyclo[3.3.1]nonan-9-ones provided insights into their stereochemistry, confirming a twin-chair conformation with equatorial orientation of substituents (Park et al., 2011).

Synthesis Methodologies

Efficient synthesis methodologies have been developed for these compounds, including a stereospecific synthesis approach that allows for the creation of a wide range of oximes and oxime ethers of 3-azabicycles. These methodologies are essential for the development of compounds with potential antimicrobial and antifungal activities (Mandal et al., 2005).

Drug Discovery Applications

The constrained structure of 9-methyl-9-azabicyclo[3.3.1]nonan-3-one oximes makes them valuable peptidomimetics, useful in drug discovery for studying structure-activity relationships in peptide-based therapeutics. Their rigid structure can mimic the conformation of dipeptides, thereby providing a platform for the development of novel drugs with improved pharmacokinetics and metabolic stability (Cluzeau & Lubell, 2004).

Safety and Hazards

The compound is associated with several hazard statements including H228-H312-H317-H318-H351 according to GHS (Globally Harmonized System of Classification and Labelling of Chemicals). Precautionary measures include P201-P202-P280-P210-P240-P264-P270-P301+P310-P330-P370+P378-P403+P233-P405-P501.